Cas no 1213138-61-4 ((3S)-3-AMINO-3-(2,5-DICHLOROPHENYL)PROPAN-1-OL)

• Product Name: (3S)-3-AMINO-3-(2,5-DICHLOROPHENYL)PROPAN-1-OL
• CAS No: 1213138-61-4
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 5594671
• PubChem ID: 129957710
• Update Time: 2025-05-19

(3S)-3-AMINO-3-(2,5-DICHLOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(2,5-DICHLOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2,5-dichloro-, (γS)-
• 1213138-61-4
• EN300-1163919

• Inchi： 1S/C9H11Cl2NO/c10-6-1-2-8(11)7(5-6)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2/t9-/m0/s1
• InChI Key： WCGWYAUSIHNSOJ-VIFPVBQESA-N
• SMILES： C(O)C[C@H](N)C1=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 355.9±37.0 °C(Predicted)
• pka: 14.82±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(2,5-DICHLOROPHENYL)PROPAN-1-OL

Compound CAS No. 1213138-61-4: (3S)-3-AMINO-3-(2,5-DICHLOROPHENYL)PROPAN-1-OL

The compound with CAS number 1213138-61-4, known as (3S)-3-amino-3-(2,5-dichlorophenyl)propan-1-ol, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry, specifically the (S)-configuration at the chiral center, which plays a crucial role in its biological activity and chemical reactivity. The molecule consists of a propanol backbone with an amino group and a 2,5-dichlorophenyl substituent, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of (3S)-amino derivatives in drug discovery, particularly in the development of enzyme inhibitors and bioactive agents. The presence of the 2,5-dichlorophenyl group introduces electronic and steric effects that enhance the compound's ability to interact with biological targets. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits potential as a lead molecule for anti-inflammatory agents due to its ability to modulate key inflammatory pathways.

The synthesis of (3S)-amino compounds has been optimized through advanced catalytic methods, ensuring high enantiomeric excess and purity. These advancements have made it possible to scale up production for industrial applications while maintaining the stereochemical integrity required for pharmacological studies. The use of asymmetric catalysis has been particularly impactful in this regard, enabling the selective formation of the (S)-enantiomer.

In terms of applications, (3S)-amino derivatives are being explored in the development of chiral catalysts for asymmetric synthesis. Their ability to induce asymmetry in reactions has made them valuable tools in organic synthesis, particularly in the pharmaceutical industry. Additionally, these compounds are being investigated for their potential in materials science, where their unique properties could lead to novel polymers or advanced materials with tailored functionalities.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of (2,5-dichlorophenyl)propanols is critical for assessing their impact on ecosystems. Recent environmental studies have focused on biodegradation mechanisms under various conditions, providing insights into their persistence and potential risks. These findings are essential for regulatory agencies and industries aiming to minimize environmental footprints while utilizing these compounds effectively.

Moreover, computational chemistry has played a pivotal role in predicting the reactivity and selectivity of (3S)-amino compounds. Advanced molecular modeling techniques have allowed researchers to study the electronic structure and conformational preferences of this compound at an atomic level. Such insights are invaluable for designing more efficient synthetic routes and optimizing their properties for specific applications.

In conclusion, (3S)-amino derivatives like CAS No. 1213138-61-4 represent a class of compounds with immense potential across multiple disciplines. Their unique chemical properties, coupled with advancements in synthesis and application techniques, make them indispensable tools in modern chemistry and pharmacology. As research continues to uncover new possibilities for these compounds, their role in driving innovation is expected to grow significantly.